Methyl 3-{[(4-methoxyphenyl)methyl]amino}butanoate

• IUPAC Name: methyl 3-[(4-methoxyphenyl)methylamino]butanoate
• InChI: InChI=1S/C13H19NO3/c1-10(8-13(15)17-3)14-9-11-4-6-12(16-2)7-5-11/h4-7,10,14H,8-9H2,1-3H3
• InChI Key: IQXWTNLRCXSYSS-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)OC)NCC1=CC=C(C=C1)OC
• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol
• CAS No.: 916759-31-4

Description

Molecular Structure Analysis

The InChI code for a similar compound, “methyl 3-amino-4- (2,4,5-trifluorophenyl)butanoate hydrochloride”, is 1S/C11H12F3NO2.ClH/c1-17-11(16)4-7(15)2-6-3-9(13)10(14)5-8(6)12;/h3,5,7H,2,4,15H2,1H3;1H. This can be used to generate a 3D structure of the molecule.

Scientific Research Applications

Biochemical Applications and Metabolic Insights

• Flavor Compound Formation in Foods : Research has identified certain branched aldehydes, produced from amino acids, as significant flavor compounds in food. These compounds, including 2-methyl propanal and 2- and 3-methyl butanal, contribute to the aroma profiles of both fermented and non-fermented food products. Understanding the metabolic pathways for the formation and degradation of these compounds can help in controlling their levels in food, enhancing flavor profiles (Smit, Engels, & Smit, 2009).

• Methionine Metabolism in Nutrition : Studies have explored the metabolism of methionine and its analogs, such as HMTBA and DL-Met, focusing on their bioefficacy and metabolism in animals. These insights are crucial for understanding nutritional requirements and improving animal feed formulations (Vázquez-Añón, Bertin, Mercier, Reznik, & Roberton, 2017).

Pharmacological Potential

• Anticancer and Antiangiogenic Properties : Osthole, a compound found in various medicinal plants, has been shown to exhibit multiple pharmacological actions, including neuroprotective, osteogenic, immunomodulatory, and anticancer activities. The versatility and efficiency of osthole's uptake and utilization in the body highlight its potential as a multitarget alternative medicine (Zhang, Leung, Cheung, & Chan, 2015).

• Methionine Dependency in Cancer Growth Control : Research indicates that methionine restriction may be an effective strategy in controlling cancer growth, particularly in cancers dependent on methionine for proliferation. This dependency arises from defects in the methionine de novo and salvage pathways in cancer cells, making dietary methionine restriction or targeted therapies potentially useful strategies in cancer management (Cavuoto & Fenech, 2012).

Environmental and Material Science Applications

• Biodiesel Combustion : Research into the combustion characteristics of biodiesel, including studies on methyl butanoate as a surrogate, aims to develop cleaner and more efficient combustion technologies. These studies address the need for high-pressure kinetic methodologies and continuous improvement of kinetic mechanisms to accurately model biodiesel combustion processes, contributing to the development of sustainable energy solutions (Lai, Lin, & Violi, 2011).

• Chemosensors for Environmental Monitoring : Compounds based on 4-methyl-2,6-diformylphenol (DFP) have shown high selectivity and sensitivity as chemosensors for detecting various metal ions and anions. These chemosensors have significant applications in environmental monitoring and safety assessments, demonstrating the potential of DFP-based compounds in creating sensitive detection systems for a wide range of analytes (Roy, 2021).

Safety and Hazards

The safety data sheet for a similar compound, “Methyl 3- (4-methoxyphenyl)propionate”, suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. It also recommends using personal protective equipment.